Fluorescein sodium Fluorescein sodium Fluorescein, disodium salt is an orange-red to dark red powder. Water-soluble form of fluorescein. Odorless and almost tasteless. pH (5% solution) 7.8. May be sensitive to prolonged exposure to light and to heat.
A phthalic indicator dye that appears yellow-green in normal tear film and bright green in a more alkaline medium such as the aqueous humor.
See also: Fluorescein (has active moiety); Benoxinate hydrochloride; fluorescein sodium (component of); Fluorescein sodium; proparacaine hydrochloride (component of).
Brand Name: Vulcanchem
CAS No.: 518-47-8
VCID: VC20785958
InChI: InChI=1S/C20H12O5.2Na/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;;/h1-10,21H,(H,23,24);;/q;2*+1/p-2
SMILES: C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+]
Molecular Formula: C20H10Na2O5
Molecular Weight: 376.3 g/mol

Fluorescein sodium

CAS No.: 518-47-8

Cat. No.: VC20785958

Molecular Formula: C20H10Na2O5

Molecular Weight: 376.3 g/mol

* For research use only. Not for human or veterinary use.

Fluorescein sodium - 518-47-8

Specification

Description Fluorescein, disodium salt is an orange-red to dark red powder. Water-soluble form of fluorescein. Odorless and almost tasteless. pH (5% solution) 7.8. May be sensitive to prolonged exposure to light and to heat.
A phthalic indicator dye that appears yellow-green in normal tear film and bright green in a more alkaline medium such as the aqueous humor.
See also: Fluorescein (has active moiety); Benoxinate hydrochloride; fluorescein sodium (component of); Fluorescein sodium; proparacaine hydrochloride (component of).
CAS No. 518-47-8
Molecular Formula C20H10Na2O5
Molecular Weight 376.3 g/mol
IUPAC Name disodium;2-(3-oxido-6-oxoxanthen-9-yl)benzoate
Standard InChI InChI=1S/C20H12O5.2Na/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;;/h1-10,21H,(H,23,24);;/q;2*+1/p-2
Standard InChI Key NJDNXYGOVLYJHP-UHFFFAOYSA-L
SMILES C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+]
Canonical SMILES C1=CC=C(C(=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)[O-])C(=O)[O-].[Na+].[Na+]
Colorform Orange-red powder
Yellow powder
Orange-brown powde
Melting Point 599 to 743 °F (decomposes) (NTP, 1992)

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